Cas no 126229-90-1 (Benzoic acid, 3,4,5-tris(octadecyloxy)-)

• Product Name: Benzoic acid, 3,4,5-tris(octadecyloxy)-
• CAS No: 126229-90-1
• MF: C₆₁H₁₁₄O₅
• MW: 927.554880619049
• CID: 1219819
• PubChem ID: 11766343
• Update Time: 2025-04-20

Benzoic acid, 3,4,5-tris(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(octadecyloxy)-
• 3,4,5-trioctadecoxybenzoic acid
• DTXSID80471996
• SCHEMBL318045
• 126229-90-1
• 3,4,5-tris(octadecyloxy)benzoic acid
• YJLXJPHAFLSYKQ-UHFFFAOYSA-N

• Inchi： 1S/C61H114O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-64-58-55-57(61(62)63)56-59(65-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)60(58)66-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h55-56H,4-54H2,1-3H3,(H,62,63)
• InChI Key： YJLXJPHAFLSYKQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 926.86662673g/mol
• Monoisotopic Mass: 926.86662673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 66
• Rotatable Bond Count: 55
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 27.9
• Topological Polar Surface Area: 65Ų